Cas no 24723-77-1 ((3R,4S,5R)-2-(6-Amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol)

• Product Name: (3R,4S,5R)-2-(6-Amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• CAS No: 24723-77-1
• MF: C₁₁H₁₅N₅O₅
• MW: 297.267301797867
• MDL: MFCD28502081
• CID: 278821
• PubChem ID: 9796227
• Update Time: 2025-07-15

(3R,4S,5R)-2-(6-Amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-methoxy-
• 2-Methoxyadenosine
• BVT-115959
• 2-O-Methylisoguanosine
• NSC 36899
• Spongosine
• AS-52369
• UNII-E47DV78P45
• AKOS027337130
• E47DV78P45
• 24723-77-1
• CHEMBL470888
• (2R, 3R, 4S, 5R)-2-(6-amino-2-methoxypurin-9-yl)-5-(hydroxymethyl)oxolane-3, 4-diol
• (3R,4S,5R)-2-(6-Amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• SCHEMBL990075
• 2-methoxy adenosine
• (2R,3R,4S,5R)-2-(6-Amino-2-methoxy-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• (2R,3R,4S,5R)-2-(6-Amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• (2R,3R,4S,5R)-2-(6-AMINO-2-METHOXYPURIN-9-YL)-5-(HYDROXYMETHYL)OXOLANE-3,4-DIOL
• DTXSID001316127
• (2R,3R,4S,5R)-2-(6-amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• NSC-36899
• BVT.115959
• DA-58052
• GLXC-04363

• MDL： MFCD28502081
• Inchi： 1S/C11H15N5O5/c1-20-11-14-8(12)5-9(15-11)16(3-13-5)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,10,17-19H,2H2,1H3,(H2,12,14,15)/t4-,6-,7-,10-/m1/s1
• InChI Key： AJACDNCVEGIBNA-KQYNXXCUSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(=NC1=2)OC)O)O

Computed Properties

• Exact Mass: 297.10745
• Monoisotopic Mass: 297.107319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 149

Experimental Properties

• Density: 1.98±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 193 ºC
• Boiling Point: 705°Cat760mmHg
• Flash Point: 380.2°C
• Refractive Index: 1.829
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 148.77
• LogP: -1.39020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on (3R,4S,5R)-2-(6-Amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

Comprehensive Overview of Compound CAS No. 24723-77-1: (3R,4S,5R)-2-(6-Amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

(3R,4S,5R)-2-(6-Amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol, also known by its CAS number 24723-77-1, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of purine and is structurally similar to nucleosides, which are fundamental components of DNA and RNA. Its unique structure and properties make it a valuable candidate for various therapeutic applications.

The molecular formula of (3R,4S,5R)-2-(6-Amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol is C₁₀H₁₅N₅O₅, and its molecular weight is approximately 281.25 g/mol. The compound features a tetrahydrofuran ring with a hydroxymethyl group at the 5-position and a 6-amino-2-methoxy-purine moiety attached at the 2-position. This intricate structure confers the compound with specific biological activities and interactions.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of this compound. One of the most promising areas of study is its role in antiviral therapy. Studies have shown that (3R,4S,5R)-2-(6-Amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol exhibits potent antiviral activity against various RNA and DNA viruses. For instance, it has been found to inhibit the replication of hepatitis B virus (HBV) and human immunodeficiency virus (HIV) by interfering with viral enzymes such as reverse transcriptase and polymerase.

Beyond antiviral applications, this compound has also shown promise in the treatment of neurological disorders. Research indicates that it can modulate certain neurotransmitter systems and may have neuroprotective effects. Specifically, it has been observed to reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (3R,4S,5R)-2-(6-Amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol have been extensively studied to optimize its therapeutic potential. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability ensures that it remains active for an extended period in the body.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic applications, (3R,4S,5R)-2-(6-Amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol is also used as a research tool in biochemical and pharmacological studies. Its ability to interact with specific cellular targets makes it a valuable probe for investigating molecular mechanisms underlying various diseases.

The synthesis of (3R,4S,5R)-2-(6-Amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a large scale, making it more accessible for both research and commercial purposes.

In conclusion, (3R,4S,5R)-2-(6-Amino-2-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol (CAS No. 24723-77-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structure and biological activities make it an important focus of ongoing research and development efforts in medicinal chemistry and pharmaceutical sciences.